

A Comparative Guide to Dehydroandrographolide and Standard Anti-Inflammatory Drugs

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Dehydroandrographolide

CAS No.: 1032910-41-0

Cat. No.: B1233332

[Get Quote](#)

This guide provides a comprehensive comparison of **Dehydroandrographolide** (DA), a bioactive compound derived from *Andrographis paniculata*, and conventional anti-inflammatory drugs, including Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) and Corticosteroids. It is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of their mechanisms, comparative efficacy supported by experimental data, and detailed protocols for validation.

Introduction to Inflammation and Therapeutic Intervention

Inflammation is a fundamental protective response of the body to harmful stimuli, such as pathogens, damaged cells, or irritants. However, dysregulated or chronic inflammation is a key driver of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.

Standard anti-inflammatory therapies are broadly categorized into two classes: NSAIDs and corticosteroids.[1][2] NSAIDs, like ibuprofen and diclofenac, are widely used for managing pain and inflammation, primarily by inhibiting cyclooxygenase (COX) enzymes.[3] Corticosteroids, such as dexamethasone, are potent synthetic hormones that exert broad immunosuppressive and anti-inflammatory effects.[2]

In recent years, natural products have emerged as a promising source for novel anti-inflammatory agents. **Dehydroandrographolide (DA)**, a major diterpenoid from the medicinal plant *Andrographis paniculata*, has garnered significant attention for its diverse pharmacological activities, including potent anti-inflammatory, antibacterial, and antiviral properties.[4][5] This guide dissects the mechanistic nuances and compares the therapeutic efficacy of DA against these established drug classes.

Comparative Mechanisms of Action


The therapeutic effects and side-effect profiles of anti-inflammatory agents are dictated by their distinct molecular mechanisms. While standard drugs typically act on well-defined targets, DA exhibits a more complex, multi-pathway mechanism of action.[5]

Dehydroandrographolide (DA): A Multi-Target Modulator

DA exerts its anti-inflammatory effects by modulating a network of interconnected signaling pathways. Its primary mechanism involves the potent inhibition of key transcription factors that orchestrate the inflammatory gene expression program.

- **Inhibition of NF-κB Signaling:** The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. DA has been shown to suppress the activation of NF-κB, thereby preventing the transcription of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[4][5][6]
- **Modulation of MAPK Pathways:** Mitogen-Activated Protein Kinase (MAPK) signaling cascades, including ERK, JNK, and p38, are crucial for transducing extracellular signals into cellular inflammatory responses. DA effectively suppresses the phosphorylation and activation of these kinases in response to inflammatory stimuli like lipopolysaccharide (LPS). [4]

- Activation of Nrf2 Signaling: DA also exhibits antioxidant effects by activating the Nuclear Factor Erythroid 2-Related Factor 2 (Nrf2) pathway, which upregulates the expression of antioxidant enzymes, helping to mitigate oxidative stress that often accompanies inflammation.[4][5]
- Other Targets: Studies have shown that DA can inhibit the NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome, a key component of the innate immune response, and downregulate inflammatory enzymes like COX-2 and inducible nitric oxide synthase (iNOS).[4]





[Click to download full resolution via product page](#)

Caption: Mechanism of **Dehydroandrographolide (DA)**.

Standard Anti-Inflammatory Drugs

The primary mechanism of NSAIDs is the inhibition of cyclooxygenase (COX) enzymes.[3]

- **COX-1 and COX-2 Inhibition:** COX enzymes catalyze the conversion of arachidonic acid into prostaglandins, which are key mediators of pain, fever, and inflammation.[1] Most NSAIDs are non-selective, inhibiting both the constitutively expressed COX-1 (involved in gastric protection and platelet function) and the inducible COX-2 (upregulated at sites of inflammation).[3][7] This non-selectivity is responsible for both the therapeutic effects and the common gastrointestinal side effects.
- **Non-COX Mechanisms:** Some NSAIDs have also been reported to suppress the NF- κ B pathway, although this is considered a secondary mechanism.[3]



[Click to download full resolution via product page](#)

Caption: Mechanism of Corticosteroids.

Comparative Efficacy: In Vitro Evidence

The potency of anti-inflammatory compounds can be quantified by their half-maximal inhibitory concentration (IC₅₀) against various inflammatory mediators in cell-based assays. Lower IC₅₀ values indicate greater potency. The following table summarizes available data for DA, its parent compound andrographolide, and standard drugs.

Inflammatory Mediator	Dehydroandrographolide (DA)	Andrographolide	Standard Drugs (NSAIDs/Steroids)	Cell Line / Assay Condition	Reference(s)
TNF- α	2.4 μ M (for inhibition of LPS-induced production)	23.3 μ M	Diclofenac: >500 μ M; Dexamethasone: Comparable efficacy	LPS-induced macrophages	[8][9]
IL-6	Significantly decreased at 20 μ g/mL	Potent inhibition	Dexamethasone: Potent inhibition	LPS/TNF- α -activated neutrophils; LPS-induced macrophages	[8][10]
IL-1 β	Significantly decreased at 20 μ g/mL	Potent inhibition	Dexamethasone: Potent inhibition	LPS/TNF- α -activated neutrophils; LPS-induced macrophages	[8][10]
COX-2 Expression	Decreased levels	IC50: 50 nM (Enzyme assay)	Diclofenac: Potent inhibition	LPS-stimulated RAW264.7 macrophages	[4][6][11]
PGE2 Production	-	IC50: 8.8 μ M	Paracetamol: 7.7 μ M; Diclofenac: <1 μ M	LPS/IFN- γ induced RAW264.7 cells	[8]
Nitric Oxide (NO)	IC50: 94.1 μ M	IC50: 7.4 μ M	NSAIDs: Weak or no activity	LPS-induced RAW264.7 macrophages	[6][8]
NF- κ B Activation	Potent inhibitor	IC50: 26.0 μ M	Diclofenac: 508.3 μ M	ELAM9-RAW264.7	[8][12]

cells with
GFP reporter

Analysis of In Vitro Data:

- **Broad-Spectrum Activity:** Both DA and its related compound andrographolide demonstrate broad-spectrum anti-inflammatory activity, inhibiting a wide range of mediators including cytokines, NO, and COX-2. [4][8][10] This contrasts with NSAIDs, which are potent inhibitors of PGE2 but show weak or no activity against cytokines and NO. [8]* **Potency against Cytokines:** DA shows significant inhibition of TNF- α , IL-6, and IL-1 β . [10] Its efficacy against TNF- α production has been reported to be comparable to that of dexamethasone. [9]* **NF- κ B Inhibition:** Andrographolide is a markedly more potent inhibitor of NF- κ B activation compared to NSAIDs like diclofenac, highlighting a key mechanistic difference. [8] DA is also a known potent inhibitor of this pathway. [12]* **COX/PGE2 Inhibition:** While effective, the andrographolide family appears less potent in inhibiting PGE2 production compared to highly potent NSAIDs like diclofenac, but shows potency comparable to weaker NSAIDs like paracetamol. [8]

Comparative Efficacy: In Vivo Evidence

Animal models provide crucial insights into the therapeutic potential of anti-inflammatory compounds in a complex biological system.

Animal Model	Dehydroandrographolide (DA) Effect	Standard Drug Comparator	Key Outcomes	Reference(s)
Carrageenan-Induced Paw Edema (Rat)	Significant reduction in paw swelling.	Indomethacin (10 mg/kg): Positive control, showed significant reduction.	Demonstrates acute anti-inflammatory activity.	[13]
Collagen-Induced Arthritis (CIA) (Rat)	2 & 5 mg/kg/day (oral) attenuated synovitis, reduced inflammatory cell infiltration, and protected against bone and cartilage damage.	Dexamethasone (DEX): Showed similar effects in reducing inflammation and cell infiltration.	Efficacy in a chronic autoimmune inflammation model, comparable to corticosteroids.	[10]
DSS-Induced Colitis (Mice)	Alleviated weight loss, disease activity index, colonic inflammation, and oxidative stress.	-	Protective effects in an inflammatory bowel disease model.	[4]

Analysis of In Vivo Data:

- In the collagen-induced arthritis model, a chronic and severe inflammatory condition, oral administration of DA at 2 and 5 mg/kg/day demonstrated therapeutic effects comparable to the potent corticosteroid dexamethasone. [10] This includes the reduction of synovitis and significant protection against bone and cartilage destruction. [10]* In acute inflammation models like carrageenan-induced paw edema, DA effectively reduces swelling, a hallmark of inflammation, comparable to the effects seen with standard NSAIDs like indomethacin. [13]*

DA's efficacy in the DSS-induced colitis model highlights its potential for treating inflammatory bowel disease by mitigating inflammation and oxidative stress. [4]

Key Experimental Protocols

Reproducibility is the cornerstone of scientific integrity. The following are detailed, self-validating protocols for assessing anti-inflammatory activity.

In Vitro: LPS-Induced Inflammatory Response in Macrophages

This protocol details the methodology for evaluating a compound's ability to inhibit the production of pro-inflammatory cytokines (e.g., TNF- α , IL-6) and nitric oxide (NO) in cultured macrophages stimulated with LPS.

Caption: In Vitro Anti-inflammatory Assay Workflow.

Step-by-Step Methodology:

- **Cell Culture:** Maintain murine macrophage RAW 264.7 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified atmosphere. [6]2. **Plating:** Seed cells in 96-well plates at a density of 2×10^5 cells/well and allow them to adhere overnight. This ensures cells are in a healthy, receptive state for the experiment.
- **Pre-treatment:** Replace the medium with fresh medium containing various concentrations of DA, a standard drug (e.g., dexamethasone), or vehicle control (e.g., 0.1% DMSO). Incubate for 1-2 hours. This pre-incubation allows the compound to enter the cells and engage its molecular targets before the inflammatory stimulus is introduced.
- **Stimulation:** Add Lipopolysaccharide (LPS) to a final concentration of 1 μ g/mL to all wells except the unstimulated control group. LPS is a potent activator of macrophages and reliably induces a robust inflammatory response. [14]5. **Incubation:** Incubate the plates for 24 hours at 37°C. This duration is typically sufficient for the synthesis and secretion of measurable quantities of cytokines and NO.

- **Supernatant Collection:** After incubation, carefully collect the cell culture supernatant for analysis.
- **Cytokine Measurement (ELISA):** Quantify the concentration of cytokines like TNF- α and IL-6 in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's protocol. [15] This provides a highly specific and sensitive measurement of key inflammatory proteins.
- **Nitric Oxide Measurement (Griess Assay):** Measure the accumulation of nitrite (a stable product of NO) in the supernatant. Mix equal volumes of supernatant and Griess reagent and measure the absorbance at 540 nm. The concentration is determined against a sodium nitrite standard curve.
- **Data Analysis:** Calculate the percentage inhibition of cytokine/NO production for each concentration compared to the LPS-stimulated vehicle control. Plot the results and determine the IC₅₀ value using non-linear regression analysis.

In Vivo: Carrageenan-Induced Paw Edema in Rats

This is a classic and highly reproducible model for screening acute anti-inflammatory activity of novel compounds. [16]

Caption: In Vivo Carrageenan-Induced Paw Edema Workflow.

Step-by-Step Methodology:

- **Animal Handling:** Acclimatize male Wistar rats (180-200g) for at least one week under standard laboratory conditions. Fast the animals overnight prior to the experiment but allow free access to water. All procedures must be approved by an Institutional Animal Care and Use Committee.
- **Grouping:** Randomly assign rats to experimental groups (n=6 per group), for example:
 - Group I: Vehicle Control (e.g., 0.9% saline, p.o.)
 - Group II: DA (e.g., 2 mg/kg, p.o.)
 - Group III: DA (e.g., 5 mg/kg, p.o.)

- Group IV: Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.) [13]3. Baseline Measurement: Measure the initial volume (V_0) of the right hind paw of each rat up to a marked level using a digital plethysmometer. This provides a crucial baseline for calculating the extent of swelling.
- Drug Administration: Administer the respective compounds or vehicle via oral gavage (p.o.).
- Induction of Edema: One hour after drug administration, induce inflammation by injecting 0.1 mL of a 1% (w/v) carrageenan solution in sterile saline into the subplantar region of the right hind paw. [17]Carrageenan is a non-antigenic phlogistic agent that induces a reproducible inflammatory edema.
- Paw Volume Measurement: Measure the paw volume (V_t) at regular intervals, typically 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection. [16]7. Data Analysis:
 - Calculate the increase in paw volume (edema) at each time point: $\text{Edema (mL)} = V_t - V_0$.
 - Calculate the percentage inhibition of edema for the drug-treated groups compared to the vehicle control group using the formula: $\% \text{ Inhibition} = [(\text{Edema_control} - \text{Edema_treated}) / \text{Edema_control}] \times 100$
 - Analyze the data for statistical significance using an appropriate test, such as ANOVA followed by a post-hoc test.

Conclusion and Future Perspectives

Dehydroandrographolide presents a compelling profile as an anti-inflammatory agent with a mechanism of action that is distinct from and, in some respects, broader than standard NSAIDs and corticosteroids.

- DA vs. NSAIDs: DA offers a wider spectrum of activity by targeting upstream signaling hubs like NF- κ B and MAPKs, leading to the suppression of a broad range of inflammatory mediators (cytokines, NO, enzymes). [4][5]This contrasts with the narrower, COX-centric mechanism of NSAIDs. [3]This multi-target approach could offer advantages in complex inflammatory diseases where multiple mediators are involved.

- DA vs. Corticosteroids: While corticosteroids are highly potent and broad-acting, their clinical use is often limited by a significant side-effect profile resulting from their widespread genomic effects. [2][18]DA's more targeted modulation of specific inflammatory pathways like NF- κ B and Nrf2 may offer a more favorable safety profile, a claim supported by some studies comparing it to its parent compound, andrographolide. [5]In vivo studies in arthritis models show its efficacy can be comparable to dexamethasone, making it a promising candidate for further development. [10] Future Directions: The existing body of evidence strongly supports the therapeutic potential of **Dehydroandrographolide**. However, further research is essential. Head-to-head clinical trials are needed to definitively compare the efficacy and safety of DA against standard-of-care drugs in specific inflammatory conditions. [4]Further elucidation of its pharmacokinetic and pharmacodynamic profiles will also be critical for its successful translation into a clinical therapeutic.

References

- Taylor & Francis. (2024, January 17). **Dehydroandrographolide** alleviates rheumatoid arthritis by inhibiting neutrophil activation via LMIR3 in collagen induced arthritis rats. [[Link](#)]
- IntechOpen. (2017, August 23). Mechanism of Action of Nonsteroidal Anti-Inflammatory Drugs. [[Link](#)]
- PMC. (2025, November 10). **Dehydroandrographolide** Alleviates Oxidative Stress, Inflammatory Response, and Pyroptosis in DSS-Induced Colitis Mice by Modulating Nrf2 Signaling Pathway. [[Link](#)]
- PMC. Pharmacological Effects and Pharmacokinetic Profiles of **Dehydroandrographolide**. [[Link](#)]
- PLOS. (2024, July 17). The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm. [[Link](#)]
- PMC. (2015, February 7). An in vitro study of anti-inflammatory activity of standardised Andrographis paniculata extracts and pure andrographolide. [[Link](#)]
- MDPI. (2022, July 14). In Silico Insights on the Pro-Inflammatory Potential of Polycyclic Aromatic Hydrocarbons and the Prospective Anti-Inflammatory Capacity of Andrographis paniculata Phytocompounds. [[Link](#)]

- ResearchGate. Inflammatory Studies of **Dehydroandrographolide**: Isolation, Spectroscopy, Biological Activity, and Theoretical Modeling. [[Link](#)]
- Semantic Scholar. (2025, July 8). Pharmacological Effects and Pharmacokinetic Profiles of **Dehydroandrographolide**. [[Link](#)]
- IMR Press. Andrographolide: A Review of its Anti-inflammatory Activity via Inhibition of NF-kappaB Activation from Computational Chemistry Aspects. [[Link](#)]
- PMC. Mechanisms of the lipopolysaccharide-induced inflammatory response in alveolar epithelial cell/macrophage co-culture. [[Link](#)]
- PubMed. (2017, April 15). **Dehydroandrographolide** inhibits oral cancer cell migration and invasion through NF-kB-, AP-1-, and SP-1-modulated matrix metalloproteinase-2 inhibition. [[Link](#)]
- COVID-19 Treatment Guidelines. (2024, February 22). The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: a promising therapeutic compound against the cytokine storm. [[Link](#)]
- Wikipedia. Nonsteroidal anti-inflammatory drug. [[Link](#)]
- PMC. (2023, May 19). Discovery of andrographolide hit analog as a potent cyclooxygenase-2 inhibitor through consensus MD-simulation, electrostatic potential energy simulation and ligand efficiency metrics. [[Link](#)]
- MDPI. (2025, October 1). HCX3 Mitigates LPS-Induced Inflammatory Responses in Macrophages by Suppressing the Activation of the NF-kB Signaling Pathway. [[Link](#)]
- PMC. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression. [[Link](#)]
- International Journal of Nanomedicine. (2017, December 20). Lipopolysaccharide-induced inflammation in monocytes/macrophages is blocked by liposomal delivery of Gi-protein inhibitor. [[Link](#)]
- YouTube. (2019, March 1). Anti-inflammatory Steroids. [[Link](#)]

- SciSpace. Andrographolide Inhibits COX-2 Expression in Human Fibroblast Cells Due to its Interaction with Arginine and Histidine. [[Link](#)]
- CABI Digital Library. Screening cyclooxygenase-2 inhibitors from *Andrographis paniculata* to treat inflammation based on bio-affinity ultrafiltration coupled with UPLC-Q-TOF-MS. [[Link](#)]
- Frontiers. (2021, January 28). The Threshold Effect: Lipopolysaccharide-Induced Inflammatory Responses in Primary Macrophages Are Differentially Regulated in an iRhom2-Dependent Manner. [[Link](#)]
- Deranged Physiology. (2023, December 21). Physiological effects of corticosteroid therapy. [[Link](#)]
- ResearchGate. (2025, October 16). Multi-Targeting Andrographolide, a Novel NF- κ B Inhibitor, as a Potential Therapeutic Agent for Stroke. [[Link](#)]
- ResearchGate. (2025, July 15). κ -Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. [[Link](#)]
- PMC. Andrographolide inhibits breast cancer through suppressing COX-2 expression and angiogenesis via inactivation of p300 signaling and VEGF pathway. [[Link](#)]
- MDPI. (2017, July 27). Multi-Targeting Andrographolide, a Novel NF- κ B Inhibitor, as a Potential Therapeutic Agent for Stroke. [[Link](#)]
- Open Access Journals. (2023, July 31). Nonsteroidal Anti-Inflammatory Drugs (NSAIDs): Understanding Their Mechanism, Uses, and Risks. [[Link](#)]
- MDPI. (2025, July 15). Novel Benzenesulfonamide Derivatives of 5'-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. [[Link](#)]
- Spandidos Publications. (2018, February 2). LPS-induced proinflammatory cytokine expression in human airway epithelial cells and macrophages via NF- κ B, STAT3 or AP-1 activation. [[Link](#)]

- Hindawi. (2013, August 28). Gelam Honey Attenuates Carrageenan-Induced Rat Paw Inflammation via NF- κ B Pathway. [\[Link\]](#)
- IntechOpen. (2018, May 23). Corticosteroids and Their Use in Respiratory Disorders. [\[Link\]](#)
- MDPI. (2021, June 10). Crystallography, Molecular Modeling, and COX-2 Inhibition Studies on Indolizine Derivatives. [\[Link\]](#)
- Wiley Online Library. INTRODUCTION: MECHANISM OF ACTION OF NSAIDS. [\[Link\]](#)
- PMC. Corticosteroids-Mechanisms of Action in Health and Disease. [\[Link\]](#)
- Action Duchenne. (2024, February 1). Vamorolone and Corticosteroids – An Overview. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Nonsteroidal anti-inflammatory drug - Wikipedia [\[en.wikipedia.org\]](https://en.wikipedia.org)
- 2. actionduchenne.org [\[actionduchenne.org\]](https://actionduchenne.org)
- 3. Mechanism of Action of Nonsteroidal Anti-Inflammatory Drugs | IntechOpen [\[intechopen.com\]](https://intechopen.com)
- 4. Dehydroandrographolide Alleviates Oxidative Stress, Inflammatory Response, and Pyroptosis in DSS-Induced Colitis Mice by Modulating Nrf2 Signaling Pathway - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 5. Pharmacological Effects and Pharmacokinetic Profiles of Dehydroandrographolide - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 6. pdf.benchchem.com [\[pdf.benchchem.com\]](https://pdf.benchchem.com)
- 7. academic.oup.com [\[academic.oup.com\]](https://academic.oup.com)
- 8. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm | PLOS One [\[journals.plos.org\]](https://journals.plos.org)

- [9. semanticscholar.org \[semanticscholar.org\]](#)
- [10. tandfonline.com \[tandfonline.com\]](#)
- [11. cabidigitallibrary.org \[cabidigitallibrary.org\]](#)
- [12. mdpi.com \[mdpi.com\]](#)
- [13. Gelam Honey Attenuates Carrageenan-Induced Rat Paw Inflammation via NF-κB Pathway | PLOS One \[journals.plos.org\]](#)
- [14. dovepress.com \[dovepress.com\]](#)
- [15. Mechanisms of the lipopolysaccharide-induced inflammatory response in alveolar epithelial cell/macrophage co-culture - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. derangedphysiology.com \[derangedphysiology.com\]](#)
- To cite this document: BenchChem. [A Comparative Guide to Dehydroandrographolide and Standard Anti-Inflammatory Drugs]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1233332/docs#a-comparative-guide-to-dehydroandrographolide-and-standard-anti-inflammatory-drugs\]](https://www.benchchem.com/product/b1233332/docs#a-comparative-guide-to-dehydroandrographolide-and-standard-anti-inflammatory-drugs)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)